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Compound of Interest

Compound Name: Ceftriaxone sodium hydrate

Cat. No.: B10753623

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on optimizing the solubility of Ceftriaxone sodium
in aqueous buffers.

Frequently Asked Questions (FAQSs)
Q1: What is the general solubility of Ceftriaxone sodium?

A: Ceftriaxone sodium is a white to yellowish-orange crystalline powder that is readily soluble in
water.[1][2][3] It is sparingly soluble in methanol and very slightly soluble in ethanol.[1][2][3]

Q2: What is the approximate pH of a Ceftriaxone sodium aqueous solution?
A: A 1% aqueous solution of Ceftriaxone sodium has a pH of approximately 6.7.[1][2][4]

Q3: What is a recommended buffer for dissolving Ceftriaxone sodium for biological
experiments?

A: For biological experiments, it is recommended to prepare organic solvent-free agueous
solutions by directly dissolving the crystalline solid in aqueous buffers. The solubility of
Ceftriaxone sodium in Phosphate Buffered Saline (PBS) at pH 7.2 is approximately 10 mg/mL.
[5]
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Q4: How does pH affect the stability and degradation of Ceftriaxone sodium in aqueous
solutions?

A: The stability of Ceftriaxone sodium in aqueous solutions is pH-dependent. The optimal pH
for stability is around 7.5.[6] Degradation occurs more rapidly at lower or higher pH levels.[6][7]
For instance, at a pH of 5.5, degradation is significantly faster.[7]

Q5: How does temperature influence the solubility of Ceftriaxone sodium?

A: The solubility of Ceftriaxone disodium salt hemiheptahydrate increases with a rise in
temperature in both water and mixed solvent systems.[4] For example, in water-ethanol
mixtures, solubility increases as the temperature is raised from 10°C to 30°C.[4]

Q6: How long are aqueous solutions of Ceftriaxone sodium stable?

A: The stability of reconstituted Ceftriaxone sodium solutions depends on the diluent,
concentration, and storage temperature. It is generally recommended not to store aqueous
solutions for more than one day for biological experiments.[5] Solutions in sterile water (100
mg/mL) are stable for 2 days at 25°C and 10 days at 4°C.[8] Lower storage temperatures
improve the chemical stability.[9]

Q7: Can Ceftriaxone sodium precipitate out of solution?

A: Yes, precipitation can occur, particularly in the presence of calcium-containing solutions.[1]
[2][8] It is incompatible with solutions like Ringer's injection.[8]
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Problem

Possible Cause(s)

Recommended Solution(s)

Ceftriaxone sodium is not

dissolving or dissolving slowly.

- The concentration is too high
for the chosen solvent. - The
temperature of the solvent is
too low. - The powder has a
low specific surface area.[10] -

Inappropriate pH of the buffer.

- Increase the volume of the
solvent. - Gently warm the
solution. Solubility generally
increases with temperature.[4]
- If possible, use a preparation
with a higher specific surface
area. - Adjust the pH of the
buffer towards the optimal
stability range (around pH 7.5),
if compatible with your

experiment.[6]

The solution has turned a dark

yellow or amber color.

- This can be a normal
characteristic of Ceftriaxone
sodium solutions, with the
color depending on the storage
time, concentration, and
diluent.[1][2] - Darkening may
also indicate degradation over

time.

- If the solution is freshly
prepared, the color is likely
normal. - If the solution has
been stored, especially at
room temperature, consider
preparing a fresh solution as
degradation may have

occurred.

A precipitate has formed in the

solution.

- The solution is
supersaturated. - The
presence of incompatible ions,
such as calcium.[1][2] - The
temperature of the solution has

decreased.

- Ensure you are not
exceeding the solubility limit for
the given solvent and
temperature. - Avoid using
calcium-containing diluents like
Ringer's solution.[8] - If the
solution was warmed to
dissolve the compound, some
may precipitate upon cooling.
Try to maintain a constant

temperature.

The experimental results are

inconsistent.

- Degradation of Ceftriaxone
sodium in the solution. - The
pH of the buffer is not optimal

for stability.

- Prepare fresh solutions for
each experiment. It is not
recommended to store

agueous solutions for more
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than a day.[5] - Use a buffer
with a pH that balances
solubility and stability for your
specific application. A pH
around 7.5 is ideal for stability.

[6]

Data Summary

olubility of Ceftri odium i : ol

Solvent Solubility

Reference

Water Readily soluble

[1](21(4]

Phosphate Buffered Saline

Approximately 10 mg/mL

[4]115]

(PBS, pH 7.2)

Methanol Sparingly soluble [1112114]
Ethanol Very slightly soluble [11[2][3]
DMSO Sparingly soluble [5]
Dimethyl formamide Sparingly soluble [5]

Stability of Reconstituted Ceftriaxone Sodium Solutions
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. ) Storage o

Diluent Concentration Stability Reference
Temperature

Sterile water for
o 100 mg/mL 25°C 2 days [8]
Injection
Sterile water for
o 100 mg/mL 4°C 10 days [8]
Injection
Dextrose 5% 100 mg/mL 25°C 3 days [3]
Dextrose 5% 100 mg/mL 4°C 10 days [3]
Lidocaine 2% 100 mg/mL 25°C 8 hours [3]
Lidocaine 2% 100 mg/mL 4°C 8 days [3]

Experimental Protocols

Protocol: Determination of Ceftriaxone Sodium
Solubility by the Shake-Flask Method

This protocol outlines a standard procedure for determining the solubility of Ceftriaxone sodium
in a specific aqueous buffer.

Materials:

o Ceftriaxone sodium powder

o Selected aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.2)
e Volumetric flasks

 Scintillation vials or other suitable sealed containers

» Orbital shaker or magnetic stirrer with temperature control

e Analytical balance

o Centrifuge
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e HPLC or UV-Vis spectrophotometer for concentration analysis
e Syringe filters (e.g., 0.22 pm)

Procedure:

o Preparation of Supersaturated Solutions:

o Add an excess amount of Ceftriaxone sodium powder to a series of vials containing a
known volume of the selected buffer. The amount should be sufficient to ensure that
undissolved solid remains after equilibration.

o Equilibration:
o Seal the vials to prevent solvent evaporation.

o Place the vials in an orbital shaker or on a magnetic stirrer at a constant temperature (e.g.,
25°C).

o Agitate the samples for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is
reached.

e Phase Separation:

o After equilibration, allow the samples to stand undisturbed for a period to allow the excess

solid to settle.
o Alternatively, centrifuge the samples at a high speed to pellet the undissolved solid.
o Sample Collection and Dilution:
o Carefully withdraw an aliquot of the clear supernatant using a syringe.

o Immediately filter the aliquot through a syringe filter to remove any remaining
micropatrticles.

o Accurately dilute the filtered supernatant with the buffer to a concentration within the linear
range of the analytical method.
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» Concentration Analysis:

o Determine the concentration of Ceftriaxone sodium in the diluted samples using a
validated HPLC or UV-Vis spectrophotometric method.

e Calculation:

o Calculate the solubility of Ceftriaxone sodium in the buffer by multiplying the measured
concentration by the dilution factor.

o The experiment should be performed in triplicate to ensure reproducibility.

Visualizations

Preparation

Select Aqueous Buffer
Add Powder to Buffer |—>| Agitate (Vortex/Stir)
Weigh Ceftriaxone Sodium

Analysis & Use

—>| Use in Experiment

Sterile Filter (Optional)

Click to download full resolution via product page

Caption: Workflow for Preparing a Ceftriaxone Sodium Solution.
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Ceftriaxone Sodium Not Dissolving

Is the concentration too high?

es 0
Reduce concentration or .
K 2
increase solvent volume. Is the solution at room temperature?
No Yes
Gently warm the solution. Are you using a calcium-containing buffer?

Use a calcium-free buffer
(e.g., PBS).

Consult further documentation.

Click to download full resolution via product page

Caption: Troubleshooting Decision Tree for Solubility Issues.
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Caption: Factors Influencing Ceftriaxone Sodium Solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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